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Compound of Interest

Compound Name: 14-Dehydrobrowniine

Cat. No.: B15592924

For researchers, scientists, and professionals in drug development, a thorough understanding
of novel compounds is critical. This guide provides a comparative overview of the published
scientific data on 14-Dehydrobrowniine, a diterpenoid alkaloid. However, a comprehensive
review of the existing scientific literature reveals a significant scarcity of published research on
the specific biological activities of 14-Dehydrobrowniine. While its existence is documented
and it is available from chemical suppliers, dedicated studies detailing its pharmacological
effects, mechanism of action, and comparative efficacy are not readily available in the public
domain.

Physicochemical Properties

Limited information is available regarding the specific physicochemical properties of 14-
Dehydrobrowniine. What is known is primarily from chemical supplier databases and safety
data sheets.

Property Value

CAS Number 4829-56-5
Molecular Formula C25H39NO7
Molecular Weight 465.58 g/mol

Data sourced from publicly available chemical databases.
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Biological Context: Diterpenoid Alkaloids from
Delphinium Species

14-Dehydrobrowniine belongs to the vast family of diterpenoid alkaloids, which are
characteristic chemical constituents of plants from the Delphinium (larkspur) and Aconitum
(aconite) genera. These compounds are known for their complex molecular structures and a
wide array of potent biological activities.

Research on crude extracts of Delphinium species, such as Delphinium brunonianum, has
indicated various pharmacological effects, including anti-inflammatory and anti-oxidative stress
activities. Studies on other isolated alkaloids from Delphinium, such as Delbrunine and
Eldeline, have identified their potential to modulate inflammatory pathways. However, it is
crucial to note that these findings pertain to the plant extract or other specific alkaloids and
cannot be directly extrapolated to 14-Dehydrobrowniine without dedicated experimental
evidence.

Current Research Landscape and Future Directions

The absence of published studies on 14-Dehydrobrowniine presents both a challenge and an
opportunity. For researchers in natural product chemistry and drug discovery, this compound
represents a largely unexplored area with potential for novel findings. Future research should
focus on:

« |solation and Purification: Establishing robust protocols for the isolation and purification of
14-Dehydrobrowniine from its natural source, likely a Delphinium species, is a fundamental
first step.

 In Vitro Screening: A broad-based in vitro screening approach is necessary to identify its
potential biological activities. This could include assays for cytotoxicity against various
cancer cell lines, anti-inflammatory effects, antimicrobial activity, and impact on key
enzymatic pathways.

e Mechanism of Action Studies: Should initial screenings yield positive results, subsequent
research should aim to elucidate the underlying mechanism of action. This would involve
identifying molecular targets and signaling pathways modulated by 14-Dehydrobrowniine.
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o Comparative Studies: Once a primary biological activity is established, comparative studies
against existing drugs or other diterpenoid alkaloids would be essential to determine its
relative potency and potential therapeutic advantages.

Experimental Workflow for Future Investigations

For scientists intending to investigate the biological properties of 14-Dehydrobrowniine, a
logical experimental workflow is proposed below.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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